Cas no 66548-87-6 (6-[4-(trifluoromethyl)phenyl]pyridazin-3-ol)

• Product Name: 6-[4-(trifluoromethyl)phenyl]pyridazin-3-ol
• CAS No: 66548-87-6
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 4122524
• PubChem ID: 12449542
• Update Time: 2025-04-24

6-[4-(trifluoromethyl)phenyl]pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-[4-(trifluoromethyl)phenyl]-
• 6-(4-(trifluoromethyl)phenyl)pyridazin-3(2H)-one
• 3-Hydroxy-6-(4-trifluoromethylphenyl)pyridazine
• 6-[4-(trifluoromethyl)phenyl]pyridazin-3-ol
• YEBBWXGZJQAPLH-UHFFFAOYSA-N
• F1967-0328
• EN300-238199
• 6-(4-(Trifluoromethyl)phenyl)pyridazin-3-ol
• AKOS015941921
• AKOS009605309
• CS-0454714
• F2132-0029
• SCHEMBL20937488
• SCHEMBL10966762
• 66548-87-6

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)8-3-1-7(2-4-8)9-5-6-10(17)16-15-9/h1-6H,(H,16,17)
• InChI Key： YEBBWXGZJQAPLH-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=C(C(F)(F)F)C=C2)C=C1

Computed Properties

• Exact Mass: 240.05104734Da
• Monoisotopic Mass: 240.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines